Cas no 70395-35-6 (sodium chlorofluoroacetate)

• Product Name: sodium chlorofluoroacetate
• CAS No: 70395-35-6
• MF: C₂HClFNaO₂
• MW: 134.469314336777
• CID: 975076
• PubChem ID: 2782421
• Update Time: 2025-08-02

sodium chlorofluoroacetate Chemical and Physical Properties

Names and Identifiers

• sodium chlorofluoroacetate
• sodium,2-chloro-2-fluoroacetate
• Natrium-chlorfluoracetat
• PC3376
• MFCD01861160
• sodium;2-chloro-2-fluoroacetate
• Sodium chloro(fluoro)acetate
• Sodium2-chloro-2-fluoroacetate
• AKOS006221876
• sodium 2-chloro-2-fluoroacetate
• 70395-35-6
• EN300-7415813
• FT-0693943
• DTXSID80382078
• Sodiumchlorofluoroacetate
• SCHEMBL4273241
• AMY7116
• C2HClFNaO2

• MDL： MFCD01861160
• Inchi： 1S/C2H2ClFO2.Na/c3-1(4)2(5)6;/h1H,(H,5,6);/q;+1/p-1
• InChI Key： CETNZZYKKVKEFX-UHFFFAOYSA-M
• SMILES： ClC(C(=O)[O-])F.[Na+]

Computed Properties

• Exact Mass: 133.95500
• Monoisotopic Mass: 133.9546794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Boiling Point: 162°C at 760 mmHg
• Flash Point: 58.6°C
• PSA: 40.13000
• LogP: -0.72930

sodium chlorofluoroacetate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, HYGROSCOPIC
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on sodium chlorofluoroacetate

Comprehensive Overview of Sodium Chlorofluoroacetate (CAS No. 70395-35-6): Properties, Applications, and Industry Insights

Sodium chlorofluoroacetate (CAS No. 70395-35-6) is a specialized organic compound gaining attention in industrial and research applications due to its unique chemical properties. This sodium salt derivative of chlorofluoroacetic acid exhibits distinct reactivity, making it valuable in synthetic chemistry and material science. With the growing demand for fluorinated compounds in pharmaceuticals and agrochemicals, understanding sodium chlorofluoroacetate uses and sodium chlorofluoroacetate synthesis has become a key focus for researchers.

The molecular structure of sodium chlorofluoroacetate combines halogen atoms (chlorine and fluorine) with an acetate group, creating a versatile building block for chemical transformations. Recent studies highlight its role in developing fluorinated intermediates, particularly in the synthesis of bioactive molecules. The compound's water solubility and ionic character differentiate it from related fluorinated acetates, offering advantages in certain reaction systems.

From an environmental perspective, researchers are investigating sodium chlorofluoroacetate biodegradation and eco-friendly alternatives to halogenated compounds. The scientific community is particularly interested in green chemistry approaches for fluorinated compound production, with CAS 70395-35-6 serving as a model for studying structure-activity relationships. Analytical techniques like NMR spectroscopy and mass spectrometry are crucial for characterizing this compound and its derivatives.

Industrial applications of sodium chlorofluoroacetate include its use as a precursor for specialty chemicals and pharmaceutical ingredients. The compound's reactivity profile makes it valuable for introducing fluorine atoms into complex molecules, a process increasingly important in drug development. Current research explores its potential in creating fluorinated surfactants and functional materials with unique surface properties.

Safety considerations for handling sodium chlorofluoroacetate follow standard laboratory protocols for ionic fluorinated compounds. Proper chemical storage conditions and personal protective equipment are essential when working with this material. The scientific literature provides detailed guidance on CAS 70395-35-6 handling procedures and waste disposal methods to ensure safe laboratory practices.

Emerging trends in fluorine chemistry have increased interest in sodium chlorofluoroacetate price and manufacturing processes. Suppliers are developing improved synthesis methods to meet growing demand while maintaining quality standards. The compound's technical specifications and purity requirements vary depending on application needs, with pharmaceutical-grade materials requiring rigorous testing.

Recent patents demonstrate innovative applications of sodium chlorofluoroacetate in materials science, particularly for creating fluorinated polymers with enhanced properties. Researchers are exploring its use in advanced material synthesis and nanotechnology applications, where controlled fluorination can impart desirable characteristics to engineered materials.

Analytical challenges associated with sodium chlorofluoroacetate characterization include distinguishing it from similar fluorinated compounds. Advanced techniques like high-resolution mass spectrometry and X-ray crystallography help confirm its molecular structure and purity. These methods are particularly important for quality control in chemical manufacturing processes.

The global market for fluorinated compounds like sodium chlorofluoroacetate reflects broader trends in specialty chemicals demand. Industry reports analyze market growth factors and application trends for such niche chemical products. Regulatory aspects of fluorinated compound production continue to evolve, influencing research directions and industrial applications of this chemical.

Future research directions for CAS 70395-35-6 may explore its potential in energy storage materials and electronic applications, where fluorinated compounds show promise. The scientific community continues to investigate structure-property relationships of such materials to unlock new functionalities. Collaborative efforts between academia and industry are driving innovation in fluorinated compound utilization across multiple sectors.